N-(4-(2-(4-(furan-2-carbonyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “N-(4-(2-(4-(furan-2-carbonyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide” is a heterocyclic compound . It is mentioned in the context of piperazine derivatives as MAGL inhibitors .
Molecular Structure Analysis
The molecular formula of the compound is C21H22N4O3S . It contains a piperazine ring, which is substituted with a furan-2-carbonyl group and a thiazol-2-yl-4-methoxybenzamide group .Chemical Reactions Analysis
Specific chemical reactions involving this compound are not mentioned in the available resources. As a piperazine derivative, it may undergo reactions typical for this class of compounds .Physical and Chemical Properties Analysis
The molecular weight of the compound is 410.49 . Other physical and chemical properties are not mentioned in the available resources.Scientific Research Applications
Antimicrobial Activities
- Azole Derivatives Synthesis : Research by Başoğlu et al. (2013) involved synthesizing derivatives starting from furan-2-carbohydrazide, leading to compounds with antimicrobial activities against tested microorganisms (Başoğlu et al., 2013).
- Novel Benzodifuranyl Derivatives : Abu‐Hashem et al. (2020) synthesized novel derivatives from visnaginone and khellinone, exhibiting anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).
Pharmacological Evaluation
- Novel Derivatives for Antidepressant and Antianxiety : Kumar et al. (2017) synthesized novel series of compounds for evaluating antidepressant and antianxiety activities (Kumar et al., 2017).
- Dopamine D(4) Receptor Ligands : Perrone et al. (2000) conducted a structure-affinity relationship study on derivatives of N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide for dopamine D(4) receptors (Perrone et al., 2000).
Antimicrobial Screening
- Thiazole Derivatives : Desai et al. (2013) synthesized N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides with significant antibacterial and antifungal activities (Desai et al., 2013).
Antiproliferative and Anticancer Activities
- Novel Furo[2,3-g]-1,2,3-benzoxathiazine Derivatives : El-Sawy et al. (2013) synthesized derivatives showing moderate DPPH radical-scavenging and antiproliferative activity against various cancer cell lines (El-Sawy et al., 2013).
- Terazosin Hydrochloride Derivatives : Kumar et al. (2021) focused on the synthesis and antibacterial activity of Terazosin hydrochloride drug and its derivatives (Kumar et al., 2021).
Properties
IUPAC Name |
N-[4-[2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O5S/c1-30-17-6-4-15(5-7-17)20(28)24-22-23-16(14-32-22)13-19(27)25-8-10-26(11-9-25)21(29)18-3-2-12-31-18/h2-7,12,14H,8-11,13H2,1H3,(H,23,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOYOAJHEVKKKMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)N3CCN(CC3)C(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.